Cas no 3609-48-1 (3-hydroxy-3,3-diphenylpropanoic acid)

• Product name: 3-hydroxy-3,3-diphenylpropanoic acid
• CAS No: 3609-48-1
• MF: C₁₅H₁₄O₃
• MW: 242.269864559174
• CID: 920984
• PubChem ID: 226147

3-hydroxy-3,3-diphenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-3,3-diphenylpropanoic acid
• 3,3-diphenyl-3-hydroxypropanoic acid
• 3,3-diphenyl-3-hydroxypropionic acid
• 3-hydroxy-3,3-diphenylpropionic acid
• 3-hydroxy-3,3-diphenyl-propionic acid
• 3-Hydroxy-3,3-diphenyl-propionsaeure
• AC1L5EJT
• AC1Q5VD8
• CTK4H5883
• NSC16303
• Oprea1_044424
• STOCK1S-83722
• SureCN4619588
• DTXSID00280305
• SCHEMBL4619588
• SR-01000209695
• 3609-48-1
• AB00085921-01
• NSC-16303
• 3-hydroxy-3,3-diphenyl-propanoic acid
• NCGC00338811-01
• SR-01000209695-1
• CHEMBL5208222
• DS-004880
• STK182750
• beta,beta-Diphenyl-hydracrylic acid
• AB00085921-03
• AKOS003648272
• Cambridge id 5466650
• CS-0366012

• Inchi： InChI=1S/C15H14O3/c16-14(17)11-15(18,12-7-3-1-4-8-12)13-9-5-2-6-10-13/h1-10,18H,11H2,(H,16,17)
• InChI Key： WDPPERBMAUXJOJ-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C(CC(=O)O)(C2=CC=CC=C2)O

Computed Properties

• Exact Mass: 242.09432
• Monoisotopic Mass: 242.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.243
• Melting Point: 209-211℃
• Boiling Point: 418.3°C at 760 mmHg
• Flash Point: 220.9°C
• Refractive Index: 1.609
• PSA: 57.53
• LogP: 2.39720